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Compound of Interest

Compound Name: Lithium metatungstate

Cat. No.: B089344 Get Quote

Technical Support Center: High-Density Lithium
Metatungstate (LMT) Solutions
Welcome to the technical support center for high-density lithium metatungstate (LMT)

solutions. This resource is designed for researchers, scientists, and drug development

professionals to address and minimize challenges related to solution viscosity during

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is Lithium Metatungstate (LMT)?

A1: Lithium Metatungstate is an inorganic salt that, when dissolved in water, can create high-

density solutions. These solutions are non-toxic and are commonly used in laboratory settings

for density separations of minerals, plastics, and other materials.[1][2] LMT is a lithium-based

tungstate and is considered a safe alternative to hazardous organic heavy liquids.[3][4]

Q2: Why does my high-density LMT solution become highly viscous?

A2: The viscosity of LMT solutions is directly related to their density (concentration). As the

concentration of LMT increases to achieve higher densities, the viscosity of the solution also

increases.[3][5] This is a common characteristic of polytungstate-based heavy liquids.[1][2][5]

At densities of 2.8 g/mL or higher, LMT solutions can become significantly viscous.[2][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b089344?utm_src=pdf-interest
https://www.benchchem.com/product/b089344?utm_src=pdf-body
https://www.benchchem.com/product/b089344?utm_src=pdf-body
https://www.benchchem.com/product/b089344?utm_src=pdf-body
https://www.benchchem.com/product/b089344?utm_src=pdf-body
https://www.benchchem.com/product/b089344?utm_src=pdf-body
https://heavyliquids.com/technical_data.html
https://www.lstheavyliquid.com.au/lstgeneral.html
https://www.lmtliquid.com/faq.html
https://www.lmtliquid.com/
https://www.lmtliquid.com/faq.html
https://www.chem.com.au/heavy_liquid.html
https://heavyliquids.com/technical_data.html
https://www.lstheavyliquid.com.au/lstgeneral.html
https://www.chem.com.au/heavy_liquid.html
https://www.lstheavyliquid.com.au/lstgeneral.html
https://www.chem.com.au/heavy_liquid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: How does temperature influence the viscosity of LMT solutions?

A3: For liquid solutions like LMT, viscosity generally decreases as the temperature increases.

[6][7] Gently warming a viscous LMT solution can help to reduce its viscosity and improve flow

characteristics, which can lead to faster and more efficient separations.[1] Conversely, a

decrease in temperature can cause an increase in viscosity and may lead to crystallization if

the solution becomes supersaturated.[8]

Q4: What is the maximum practical density for an LMT solution at room temperature?

A4: At room temperature (approximately 20-23°C), LMT solutions can be used up to a density

of about 3.0 g/mL (or 3.0 Specific Gravity).[3] Attempting to exceed this density at room

temperature will likely result in very high viscosity or crystallization.

Q5: Can I dilute my LMT solution to reduce its density and viscosity?

A5: Yes, you can easily lower the density and viscosity of an LMT solution by diluting it with

deionized water.[9][10] It is recommended to use only deionized water to avoid introducing

contaminants.[8]

Q6: My LMT solution has formed crystals. What should I do?

A6: Crystallization can occur if the solution is oversaturated, has experienced water

evaporation, or has been chilled.[8][10] To redissolve the crystals, you can gently warm the

solution to between 50-60°C and stir it until the crystals have dissolved.[8] Adding a small

amount of deionized water can also help.

Data Presentation
The viscosity of LMT is highly dependent on its density. The following table summarizes

available quantitative data for LMT viscosity at 23°C.

Density (g/mL) Viscosity (cSt)

1.47 1.10

1.74 1.30
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Table 1: Viscosity and Density of LMT at 23°C.[3]

For comparison, the table below shows the viscosity of other common heavy liquids at a

density of 2.85 g/mL.

Heavy Liquid Viscosity (cP) at 2.85 g/mL

Lithium Metatungstate (LMT) >20

Sodium Polytungstate (SPT) >20

LST Heavy Liquid 10

Tetrabromoethane (TBE) 10

Bromoform 2

Table 2: Comparative Viscosities of Various Heavy Liquids.[1]

Troubleshooting Guides
This section provides logical workflows to diagnose and resolve common issues with LMT

solutions.

Issue 1: Solution is Too Viscous for Use
High viscosity can impede the settling of particles, leading to slow and inefficient separations.

[2][5]
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Problem: Solution is Too Viscous

Is the solution at or below room temperature?

Action: Gently warm the solution to 30-50°C.
Monitor viscosity during warming.

Yes

Is the density higher than required for the experiment?

No

Issue Resolved

Action: Dilute the solution by incrementally adding deionized water.
Measure density frequently.

Yes

Is centrifugation a viable option for your separation?

No

Action: Use a centrifuge to overcome high viscosity and achieve separation.

Yes

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for high-viscosity LMT solutions.

Logical Relationships of Factors Affecting Viscosity
Understanding the interplay of key factors is crucial for managing LMT solution properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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